Cas no 28969-28-0 (Mercury, (4-bromophenyl)chloro-)

Mercury, (4-bromophenyl)chloro- structure

28969-28-0 structure

Product Name:Mercury, (4-bromophenyl)chloro-

CAS No:28969-28-0

Molecular Formula:C₆H₄ClBrHg

Molecular Weight:392.04296

CID:1438128

PubChem ID:14897540

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Mercury, (4-bromophenyl)chloro- Properties

Names and Identifiers

- Mercury, (4-bromophenyl)chloro-
- (4-bromophenyl)-chloromercury
- 28969-28-0
- (4-Bromophenyl)(chloro)mercury
- DTXSID70565116
- InChIKey： AJYBXKLGCJYMQZ-UHFFFAOYSA-M
- Inchi： InChI=1S/C6H4Br.ClH.Hg/c7-6-4-2-1-3-5-6;;/h2-5H;1H;/q;;+1/p-1
- SMILES： C1=CC(=CC=C1Br)[Hg]Cl

Computed Properties

Exact Mass: 385.88452
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 391.88913g/mol
Heavy Atom Count: 9
Complexity: 81.1
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

Mercury, (4-bromophenyl)chloro- Related Literature

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3. Reply to Comment on “Multimodal coupling of optical transitions and plasmonic oscillations in rhodamine B modified gold nanoparticles” by I. Blakey†

Magdalena Stobiecka,Maria Hepel Phys. Chem. Chem. Phys., 2011,13, 16446-16448
4. Capabilities of fast protein liquid chromatography coupled to a double focusing inductively coupled plasma mass spectrometer for trace metal speciation in human serum

J. Anal. At. Spectrom., 1999,14, 947-951
5. Formation of naproxen–polylactic acid nanoparticles from supercritical solutions and their characterization in the aerosol phase

Moritz Gadermann,Simran Kular,Ali H. Al-Marzouqi,Ruth Signorell Phys. Chem. Chem. Phys., 2009,11, 7861-7868
6. Stepwise N–H bond formation from N2-derived iron nitride, imide and amide intermediates to ammonia†

K. Cory MacLeod,Sean F. McWilliams,Brandon Q. Mercado,Patrick L. Holland Chem. Sci., 2016,7, 5736-5746
7. Facile synthesis and photoelectric properties of carbon dots with upconversion fluorescence using arc-synthesized carbon by-products†

Yanjie Su,Minmin Xie,Xiaonan Lu,Hao Wei,Huijuan Geng,Zhi Yang,Yafei Zhang RSC Adv., 2014,4, 4839-4842
8. The crystal structure and growth direction of Cu2S nanowire arrays fabricated on a copper surface

Suhua Wang,Shihe Yang,Zu Rong Dai,Zhong L. Wang Phys. Chem. Chem. Phys., 2001,3, 3750-3753
9. Synthesis of fluorescent dye-doped silica nanoparticles for target-cell-specific delivery and intracellular MicroRNA imaging†

Henan Li,Yawen Mu,Shanshan Qian,Jusheng Lu,Yakun Wan,Guodong Fu,Songqin Liu Analyst, 2015,140, 567-573
10. Outstanding Reviewers for Nanoscale in 2020

Nanoscale, 2021,13, 10196-10196

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